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Compound of Interest

Compound Name: Hydroxy-PEG1-acid

Cat. No.: B1673960 Get Quote

Essential Safety and Handling Guide for
Hydroxy-PEG1-acid
This guide provides immediate, essential safety, and logistical information for researchers,

scientists, and drug development professionals handling Hydroxy-PEG1-acid. Adherence to

these procedures is critical for ensuring a safe laboratory environment and maintaining

experimental integrity.

Chemical Identifier:

CAS Number: 89211-34-7[1]

Immediate Safety Protocols: Personal Protective
Equipment (PPE)
A comprehensive approach to personal protection is mandatory to prevent exposure when

handling Hydroxy-PEG1-acid. The required PPE is summarized in the table below.
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PPE Category Specification
Rationale and Best
Practices

Eye/Face Protection

Chemical safety goggles with

side-shields conforming to EN

166 (EU) or NIOSH (US)

approved standards. A face

shield should be worn in

addition to goggles when there

is a high risk of splashing.[2][3]

[4]

Essential for protecting eyes

from splashes. Standard safety

glasses do not offer adequate

protection.[5]

Hand Protection

Chemical-resistant gloves

(e.g., nitrile or butyl rubber).[3]

[6]

Inspect gloves for any signs of

degradation or perforation

before use. Dispose of

contaminated gloves

immediately after use in

accordance with applicable

laws and good laboratory

practices.[2][5]

Body Protection

A fully fastened lab coat or

other impervious protective

clothing.[5][7]

Provides a barrier against

accidental spills and skin

contact.

Respiratory Protection

Work should be conducted in a

well-ventilated area, preferably

within a certified chemical

fume hood, to minimize

inhalation of any potential

vapors or aerosols.[4][5][7] If

exposure limits are exceeded,

a NIOSH/MSHA-approved

respirator with an appropriate

cartridge should be used.[2][3]

Necessary to prevent irritation

to the respiratory tract.[3]

Foot Protection Closed-toe shoes.[5]
Protects feet from spills and

falling objects.
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Operational Plan: Handling and Storage
Proper handling and storage are crucial for maintaining the chemical's integrity and preventing

accidents.

Handling:

Avoid contact with skin, eyes, and clothing.[5]

Avoid the formation of dust and aerosols.[2]

Use in a well-ventilated area or under a chemical fume hood.[5]

Wash hands thoroughly after handling.[2]

Note that the free acid form of Hydroxy-PEG1-acid may not be stable; it is often supplied as

a more stable sodium salt.[8]

Storage:

Keep the container tightly sealed in a dry, cool, and well-ventilated place.[2]

Store at 4°C for long-term stability.[1]

Avoid storage with incompatible materials such as strong oxidizing agents and bases.[2][9]

Disposal Plan
Proper disposal of Hydroxy-PEG1-acid and contaminated materials is critical for

environmental safety and regulatory compliance.

Waste Segregation:

Collect waste in a dedicated, properly labeled, and sealed container.[5][7]

Do not mix Hydroxy-PEG1-acid waste with other waste streams.[5]

Spill Management:
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In case of a spill, absorb the material with a non-combustible absorbent material (e.g.,

diatomite or universal binders).[7]

Collect all contaminated materials and place them in the designated hazardous waste

container.[7]

Decontaminate the affected surfaces.[7]

Final Disposal:

Dispose of the chemical waste and its container at an approved waste disposal plant.[7]

Contact your institution's Environmental Health and Safety (EHS) office or a licensed

chemical waste disposal service for pickup and disposal.[7]

Experimental Workflow
The following diagram outlines the standard workflow for handling Hydroxy-PEG1-acid in a

laboratory setting.
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Caption: Workflow for Safe Handling of Hydroxy-PEG1-acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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